Cas no 54962-18-4 (tricyclo8.2.1.0,3,8trideca-3,5,7-trien-13-one)

• Product Name: tricyclo8.2.1.0,3,8trideca-3,5,7-trien-13-one
• CAS No: 54962-18-4
• MF: C₁₃H₁₄O
• MW: 186.249663829803
• CID: 943140
• PubChem ID: 5260406
• Update Time: 2025-04-19

tricyclo8.2.1.0,3,8trideca-3,5,7-trien-13-one Chemical and Physical Properties

Names and Identifiers

• Tricyclo[8.2.1.03,8]trideca-3,5,7-trien-13-one
• 11-oxo-5,6,7,8,9,10-hexahydro-6,9-methanobenzocyclooctene
• 2,5-o-Xylylen-cyclopentanon-(1)
• 3.4-Benzo-bicyclo< 4.2.1> nonen-(3)-on-(9)
• 5,6,7,8,9,10-hexahydro-6,9-methanobenzocyclo-octen-11-one
• 5,6,7,8,9,10-hexahydro-6,9-methanobenzocyclooctene-11-one
• AG-F-91820
• CTK1G8730
• FT-0653882
• S14-0157
• SureCN2485525
• tricyclo[8.2.1.03,8]trideca-3(8),4,6-trien-13-one
• 5,6,7,8,9,10-hexahydro-6,9-methano-benzo [alpha][8]annulen-11-one
• 54962-18-4
• Tricyclo[8.2.1.0,3,8]trideca-3,5,7-trien-13-one
• CMCAOQYLMULHEZ-UHFFFAOYSA-N
• EN300-113221
• AKOS015918857
• Z1460099264
• 11-oxo-5,6,7,8,9,10-hexahydro -6,9-methanobenzocyclooctene
• 5,6,7,8,9,10-hexahydro-6,9-methano-benzo[a][8]annulen-11-one
• SCHEMBL2485525
• 5,6,7,8,9,10-Hexahydro-6,9-methanobenzo[8]annulen-11-one
• CS-0222923
• DTXSID00413959
• tricyclo8.2.1.0,3,8trideca-3,5,7-trien-13-one

• Inchi： 1S/C13H14O/c14-13-11-5-6-12(13)8-10-4-2-1-3-9(10)7-11/h1-4,11-12H,5-8H2
• InChI Key： CMCAOQYLMULHEZ-UHFFFAOYSA-N
• SMILES： O=C1C2CC3C=CC=CC=3CC1CC2

Computed Properties

• Exact Mass: 186.104465066g/mol
• Monoisotopic Mass: 186.104465066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 17.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzenoids
• Solvents and Organic Chemicals Organic Compounds Benzenoids